Cas no 50648-90-3 (1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1R,2S)-rel-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1R,2S)-rel-
• CAS No: 50648-90-3
• MF: C₁₄H₁₄Cl₂N₂
• MW: 281.180361270905
• CID: 1572605
• PubChem ID: 13235447
• Update Time: 2025-04-21

1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1R,2S)-rel-
• 50648-90-3
• SCHEMBL3258682
• Rel-(1R,2S)-1,2-Bis(2-chlorophenyl)ethane-1,2-diamine

• Inchi： 1S/C14H14Cl2N2/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16/h1-8,13-14H,17-18H2/t13-,14+
• InChI Key： BMALUZKOHRPBTN-OKILXGFUSA-N
• SMILES： ClC1C=CC=CC=1[C@H]([C@H](C1C=CC=CC=1Cl)N)N

Computed Properties

• Exact Mass: 280.0534038g/mol
• Monoisotopic Mass: 280.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų